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Compound of Interest

Compound Name: 2-Heptynal

cat. No.: B160191

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Heptynal, systematically known by its IUPAC name hept-2-ynal, is an organic compound
characterized by a seven-carbon chain containing both an aldehyde functional group and a
carbon-carbon triple bond.[1] Its unique chemical structure, combining the reactivity of an a,3-
unsaturated aldehyde with that of an internal alkyne, makes it a molecule of interest in various
fields of chemical research and development. This guide provides a comprehensive overview
of its nomenclature, chemical properties, and relevant experimental protocols.

Nomenclature and Synonyms

The standard IUPAC name for this compound is hept-2-ynal. It is also known by a variety of
synonyms, which are listed below for comprehensive reference.

e 2-Heptynal
» Butylpropiolaldehyd
e Hept-2-yn-1-al[1]

Chemical and Physical Properties

A summary of the key quantitative data for 2-Heptynal is presented in the table below. These
properties are essential for its handling, application in reactions, and for analytical purposes.
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Property Value Source

Molecular Formula C7H100 PubChem[1]
Molecular Weight 110.15 g/mol PubChem[1]
CAS Number 1846-67-9 PubChem[1]

Note: Experimental data for properties such as boiling point, density, and solubility for 2-
Heptynal are not readily available in the searched literature. The provided data is based on its
molecular formula and computational predictions.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Heptynal was not found
in the available literature, a common and logical synthetic route would be the oxidation of the
corresponding primary alcohol, 2-heptyn-1-ol. Below is a generalized experimental protocol for
such a transformation, based on standard organic chemistry procedures.

Synthesis of 2-Heptynal via Oxidation of 2-Heptyn-1-ol

This procedure outlines the oxidation of a primary propargylic alcohol to the corresponding
aldehyde using a chromium-based reagent like Pyridinium chlorochromate (PCC).

Materials:

e 2-Heptyn-1-ol

e Pyridinium chlorochromate (PCC)

e Anhydrous dichloromethane (DCM)
 Silica gel

e Anhydrous sodium sulfate

o Diethyl ether

¢ Hexane
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Procedure:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar is charged with a
solution of 2-heptyn-1-ol in anhydrous dichloromethane under an inert atmosphere (e.g.,
nitrogen or argon).

Addition of Oxidant: Pyridinium chlorochromate (PCC) is added portion-wise to the stirred
solution at room temperature. The amount of PCC should be in slight excess (typically 1.5
equivalents) relative to the alcohol.

Reaction Monitoring: The reaction mixture is stirred at room temperature. The progress of
the reaction is monitored by thin-layer chromatography (TLC) until the starting material (2-
heptyn-1-ol) is consumed.

Work-up: Upon completion, the reaction mixture is diluted with diethyl ether and filtered
through a pad of silica gel to remove the chromium byproducts. The silica gel is washed with
additional diethyl ether.

Purification: The combined organic filtrates are concentrated under reduced pressure. The
resulting crude product is then purified by flash column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent to yield pure 2-Heptynal.

Characterization: The structure and purity of the final product should be confirmed by
analytical techniques such as *H NMR, 3C NMR, and IR spectroscopy.

Logical Relationships and Workflows

The following diagrams illustrate key logical relationships and workflows relevant to the

synthesis and analysis of 2-Heptynal.

Synthetic Pathway to 2-Heptynal

PCC, DCM
2-Heptyn-1-ol Oxidation

2-Heptynal
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Caption: A simplified diagram illustrating the synthesis of 2-Heptynal from 2-heptyn-1-ol via

oxidation.
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Caption: A conceptual workflow for the analysis of 2-Heptynal from a sample matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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